Cas no 103426-87-5 (2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)-)

2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)- structure
103426-87-5 structure
Product Name:2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)-
CAS No:103426-87-5
MF:C25H45N3O5
MW:467.641907453537
CID:146468
PubChem ID:128382
Update Time:2025-04-19

2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)-
    • N(4)-hexadecyl-1-arabinofuranosylcytosine
    • 1-(beta-D-arabinofuranosyl)-4-(hexadecylamino)pyrimidin-2(1H)-one
    • 2(1H)-Pyrimidinone, 1-beta-D-arabinofuranosyl-4-(hexadecylamino)-
    • Nhac-hexadecyl
    • NHAFC
    • 103426-87-5
    • n4-hexadecyl-1-beta-d-arabinofuranosylcytosine
    • SCHEMBL8859629
    • 4-(Hexadecylimino)-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
    • CHEMBL3350476
    • DTXSID60908376
    • 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(hexadecylamino)pyrimidin-2-one
    • Inchi: 1S/C25H45N3O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-26-21-16-18-28(25(32)27-21)24-23(31)22(30)20(19-29)33-24/h16,18,20,22-24,29-31H,2-15,17,19H2,1H3,(H,26,27,32)/t20-,22-,23+,24-/m1/s1
    • InChI Key: GOWMBYUZXIZENX-CAUSLRQDSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)NCCCCCCCCCCCCCCCC)=O)O)O

Computed Properties

  • Exact Mass: 467.33600
  • Monoisotopic Mass: 467.336
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 18
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 624.2°Cat760mmHg
  • Flash Point: 331.3°C
  • Refractive Index: 1.562
  • PSA: 116.84000
  • LogP: 3.81940
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